![molecular formula C9H17ClO2S B2673971 (3-Tert-butylcyclobutyl)methanesulfonyl chloride CAS No. 2169608-39-1](/img/structure/B2673971.png)
(3-Tert-butylcyclobutyl)methanesulfonyl chloride
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Description
(3-Tert-butylcyclobutyl)methanesulfonyl chloride is an organosulfur compound with the chemical formula C9H17ClO2S . It is also known as tert-butylcyclobutylmethanesulfonyl chloride . The compound consists of a cyclobutane ring substituted with a tert-butyl group and a methanesulfonyl chloride moiety. It is a colorless liquid that dissolves in polar organic solvents but reacts with water, alcohols, and many amines .
Synthesis Analysis
- The reaction proceeds, resulting in the formation of (3-Tert-butylcyclobutyl)methanesulfonyl chloride .
Molecular Structure Analysis
The molecular structure of (3-Tert-butylcyclobutyl)methanesulfonyl chloride consists of a cyclobutane ring with a tert-butyl group (C4H9 ) attached to one of the carbon atoms. The other carbon atom bears a methanesulfonyl chloride group (CH3SO2Cl ). The compound’s three-dimensional arrangement influences its reactivity and properties .
Chemical Reactions Analysis
(3-Tert-butylcyclobutyl)methanesulfonyl chloride participates in various chemical reactions, including nucleophilic substitutions, acylations, and transformations involving the sulfonyl chloride group. Its reactivity with amines, alcohols, and water leads to the formation of corresponding sulfonamides, esters, and methanesulfonic acid, respectively .
Physical And Chemical Properties Analysis
Scientific Research Applications
Sulfenic Acids in the Gas Phase
Sulfenic acids, generated from compounds including tert-butyl sulfoxides, have been studied for their thermal stability and electronic structure through photoelectron spectroscopy. This research contributes to our understanding of sulfenic acids' behavior in the gas phase, highlighting their stability and decomposition products (Lacombe et al., 1996).
Stereochemistry and Solvolysis
The stereochemistry of substitution products formed from tert-butylcyclobutyl methanesulfonate under different conditions was investigated. This study provided insights into the intermediacy of nonclassical and classical cations in solvolysis reactions, highlighting the impact of the tert-butyl group on stabilization but not kinetic studies (Creary, 2020).
Molecular Structure Studies
Electron diffraction was used to study the molecular structure of methane sulfonyl chloride. This research helped in understanding the geometrical parameters of methane sulfonyl chloride, contributing to comparative studies with similar compounds (Hargittai & Hargittai, 1973).
Electrochemical Properties
The electrochemical properties of vanadium pentoxide in methanesulfonyl chloride-aluminum chloride ionic liquid were explored. This study is significant for applications in sodium-ion batteries, showcasing the reversible intercalation of sodium into vanadium pentoxide (Su, Winnick, & Kohl, 2001).
Addition Reactions and Polymer Modification
Research on the addition of methanesulphenyl chloride to various substrates revealed insights into regioselective addition and the synthesis of sulphenyl derivatives. This work is important for understanding the chemical behavior of sulphenyl chlorides in organic synthesis and polymer modification (Buchan & Cameron, 1978).
properties
IUPAC Name |
(3-tert-butylcyclobutyl)methanesulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17ClO2S/c1-9(2,3)8-4-7(5-8)6-13(10,11)12/h7-8H,4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTFVXAAVTNGILN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CC(C1)CS(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17ClO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Tert-butylcyclobutyl)methanesulfonyl chloride | |
CAS RN |
2169608-39-1 |
Source
|
Record name | (3-tert-butylcyclobutyl)methanesulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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